Cas no 101513-76-2 (Benzoyl fluoride,3-chloro-2,4,5-trifluoro-)
101513-76-2 structure
Product Name:Benzoyl fluoride,3-chloro-2,4,5-trifluoro-
CAS No:101513-76-2
MF:C7HClF4O
MW:212.528855085373
MDL:MFCD13174727
CID:124676
PubChem ID:13565020
Update Time:2025-04-18
Benzoyl fluoride,3-chloro-2,4,5-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl fluoride,3-chloro-2,4,5-trifluoro-
- 3-chloro-2,4,5-trifluorobenzoyl fluoride
- Benzoyl fluoride, 3-chloro-2,4,5-trifluoro- (9CI)
- MFCD13174727
- DTXSID80543945
- SCHEMBL8722551
- 101513-76-2
-
- MDL： MFCD13174727
- Inchi： 1S/C7HClF4O/c8-4-5(10)2(7(12)13)1-3(9)6(4)11/h1H
- InChI Key： DVXDXLUGMVTANY-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=CC(C(=O)F)=C1F)F)F
Computed Properties
- Exact Mass: 211.96523
- Monoisotopic Mass: 211.9652050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.86700
Benzoyl fluoride,3-chloro-2,4,5-trifluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB256439-1 g |
3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; . |
101513-76-2 | 99% | 1g |
€399.00 | 2023-06-22 | |
| abcr | AB256439-5 g |
3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; . |
101513-76-2 | 99% | 5g |
€795.00 | 2023-06-22 | |
| abcr | AB256439-1g |
3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; . |
101513-76-2 | 99% | 1g |
€265.00 | 2025-02-13 | |
| abcr | AB256439-5g |
3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; . |
101513-76-2 | 99% | 5g |
€650.00 | 2025-02-13 | |
| abcr | AB256439-10g |
3-Chloro-2,4,5-trifluorobenzoyl fluoride, 99%; . |
101513-76-2 | 99% | 10g |
€995.00 | 2025-02-13 |
Benzoyl fluoride,3-chloro-2,4,5-trifluoro- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:101513-76-2)Benzoyl fluoride,3-chloro-2,4,5-trifluoro-
Order Number:A1101279
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:31
Price ($):157.0/385.0/590.0
Email:sales@amadischem.com
Benzoyl fluoride,3-chloro-2,4,5-trifluoro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
101513-76-2 (Benzoyl fluoride,3-chloro-2,4,5-trifluoro-) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:101513-76-2)Benzoyl fluoride,3-chloro-2,4,5-trifluoro-
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):157.0/385.0/590.0